Cas no 2092473-83-9 ((3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol)

• Product Name: (3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol
• CAS No: 2092473-83-9
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 5042082
• Update Time: 2025-07-19

(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(thiophen-2-yl)-1H-pyrazol-1-yl)methanol
• (3-thiophen-2-ylpyrazol-1-yl)methanol
• (3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol

• Inchi： 1S/C8H8N2OS/c11-6-10-4-3-7(9-10)8-2-1-5-12-8/h1-5,11H,6H2
• InChI Key： KYMNUXYCHXWTKJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN(CO)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• XLogP3: 1
• Topological Polar Surface Area: 66.3

Additional information on (3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol

Comprehensive Overview of (3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol (CAS No. 2092473-83-9)

(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique molecular structure featuring a thiophene ring and a pyrazole core, this compound exhibits versatile applications, ranging from pharmaceutical intermediates to advanced material synthesis. The CAS registry number 2092473-83-9 serves as a unique identifier for researchers and industry professionals seeking precise information about this chemical entity.

The growing interest in heterocyclic compounds like (3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol is driven by their potential in drug discovery. Recent studies highlight the role of thiophene-containing molecules in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. This aligns with the increasing demand for novel small molecule therapeutics, a trending topic in pharmaceutical research. Additionally, the compound's pyrazole moiety is known for its bioisosteric properties, making it a valuable scaffold in the design of kinase inhibitors and anticancer agents.

From a material science perspective, (3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol is explored for its potential in organic electronics. The thiophene ring contributes to electron delocalization, a critical feature for conductive polymers and OLED materials. This resonates with the current focus on sustainable and high-performance materials, a hot topic in green chemistry and renewable energy sectors. Researchers are also investigating its derivatives for use in sensors and catalysts, further expanding its industrial relevance.

Synthetic accessibility is another key advantage of (3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol. The compound can be synthesized via straightforward multicomponent reactions, a method favored for its efficiency and scalability. This aspect is particularly appealing to chemists working on high-throughput screening and combinatorial chemistry, addressing the need for rapid compound libraries in drug development. Moreover, its methanol functional group offers opportunities for further derivatization, enabling the creation of tailored molecules for specific applications.

In the context of SEO optimization, common queries related to this compound include "thiophene-pyrazole derivatives uses," "CAS 2092473-83-9 suppliers," and "synthesis of heterocyclic alcohols." These reflect the practical concerns of researchers and procurement specialists. By addressing these queries, this article enhances its visibility and utility for target audiences. Furthermore, the integration of trending keywords like "green chemistry" and "drug discovery" ensures alignment with current academic and industrial interests.

Quality control and analytical characterization are critical for (3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are essential for ensuring reproducibility in research and compliance with regulatory standards, a priority for laboratories and manufacturers alike. The compound's stability under various conditions is also a subject of ongoing investigation, particularly for long-term storage and transportation.

Looking ahead, the potential of (3-(Thiophen-2-yl)-1H-pyrazol-1-yl)methanol in interdisciplinary applications remains vast. Its compatibility with click chemistry and bioconjugation techniques opens doors for innovative uses in biopharmaceuticals and nanotechnology. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.